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Compound of Interest

(S)-1-(p-Tolyl)ethanamine
Compound Name:

hydrochloride
CAS No.: 84499-72-9
Cat. No.: B3157057

Get Quote

Executive Summary

(S)-1-(p-Tolyl)ethanamine Hydrochloride (CAS: 84499-72-9), also known as (S)-1-(4-
methylphenyl)ethylamine HCI, is a critical chiral building block and resolving agent. Its primary
utility lies in the asymmetric synthesis of pharmaceutical intermediates and the optical
resolution of racemic acids.

For drug development professionals, the sourcing challenge is not availability but enantiomeric
purity (ee%). Commercial samples often degrade or contain trace R-isomer impurities that can
catastrophically lower the efficiency of salt-crystallization resolutions. This guide outlines a self-
validating sourcing strategy to ensure the acquisition of material meeting >99% ee
specifications.

Technical Profile & Critical Specifications

Understanding the distinction between the free base and the hydrochloride salt is vital for
logistics and stability. The salt form is preferred for storage due to its resistance to oxidation
and lack of volatility.
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hemical Identifiers[1][2][31[41(51[6]

Feature Specification

Compound Name (S)-1-(p-Tolyl)ethanamine Hydrochloride

Synonyms (S)-l-(4-methylphenyl)ethylamine HCI; (S)-p-
Tolylethylamine HCI

CAS (HCI salt) 84499-72-9

CAS (Free Base) 27298-98-2

Molecular Formula CoH14CIN

Molecular Weight 171.67 g/mol

Chirality S-enantiomer (Left-handed)

The Purity Imperative

In chiral resolution applications, the relationship between the resolving agent's purity and the
yield of the target enantiomer is non-linear. A resolving agent with 98% ee can result in a
disproportionately lower yield of the target salt compared to a 99.5% ee agent due to the
formation of soluble diastereomeric impurities.

Target Specification for Procurement:

e Chemical Purity: > 98.0% (HPLC/Titration)

o Enantiomeric Excess (ee): = 99.0% (Chiral HPLC)

o Appearance: White to off-white crystalline powder (Salt); Colorless liquid (Free Base)

Supplier Landscape & Sourcing Strategy

The market is divided into high-cost catalog suppliers (reliable for <100g) and specialized bulk
manufacturers (required for >1kg).
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Tier 1: Global Catalog Suppliers (Bench-Scale /
Reference Standards)

Best for: Initial screening, analytical standards, and gram-scale synthesis.

e Sigma-Aldrich (Merck): Offers the free base (CAS 27298-98-2) and salt. High reliability but
significant cost premium.

e TCI Chemicals: Strong inventory of chiral amines. often stocks the free base with >98% ee
guarantees.

o Thermo Scientific (Alfa Aesar): Reliable source for "ChiPros" grade chiral building blocks.

Tier 2: Specialized Chiral Manufacturers (Pilot Scale
100g - 1kQ)

Best for: Process development and scale-up.
o Enamine: Excellent for building blocks; often synthesizes on demand if out of stock.

o Chem-Impex International: US-based supplier with a strong focus on amino acids and chiral
building blocks.

o BLD Pharm: Rapidly growing supplier with good stock of specific salt forms (CAS 84499-72-
9).

Tier 3: Bulk & Custom Synthesis (Commercial Scale
>10kg)

Best for: GMP manufacturing.

» Strategy: Do not buy "off the shelf." Contract a custom synthesis house to resolve the
racemic amine using (2R,3R)-Tartaric acid or similar low-cost chiral acids to achieve >99.5%
ee.

Quality Control: The Self-Validating System
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Never rely solely on a supplier's Certificate of Analysis (CoA) for chiral materials. Enantiomeric
enrichment can degrade if the material was "cut" with racemic stock.

Workflow Diagram: Procurement to Validation

Internal QC Protocol
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Caption: Figure 1. End-to-end procurement and quality control workflow ensuring enantiomeric
integrity.

Standardized Chiral HPLC Protocol

This protocol separates the (S) and (R) enantiomers to calculate Enantiomeric Excess (ee).

e Column: Daicel Chiralcel OD-H (or equivalent cellulose tris(3,5-dimethylphenylcarbamate)).
e Dimensions: 250 mm x 4.6 mm, 5 pm particle size.

¢ Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1). Diethylamine is crucial
for peak shape of basic amines.

e Flow Rate: 0.5 - 1.0 mL/min.
o Detection: UV @ 254 nm (Aromatic ring absorption).
o Temperature: 25°C.

o Expected Result: The (S)-enantiomer typically elutes second on OD-H columns (verify with
racemic standard).

Calculation:
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Scientific Context: Why Purity Matters

The primary application of (S)-1-(p-Tolyl)ethanamine is as a Chiral Resolving Agent. It works by
forming diastereomeric salts with racemic acids.

Mechanism of Action

When (S)-Amine reacts with a Racemic Acid ((R)-Acid + (S)-Acid), two salts are formed:
e (S)-Amine[1][2][3][4][5][6] * (R)-Acid (Salt A)
e (S)-Amine ¢ (S)-Acid (Salt B)

These are diastereomers, meaning they have different physical properties (solubility, melting
point). One salt will precipitate while the other remains in solution.

Resolution Efficiency Diagram

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/7015759
https://pubchem.ncbi.nlm.nih.gov/compound/7015759
https://www.thermofisher.com/order/catalog/product/L16329.06
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4353975.htm
https://www.aifchem.com/product-ACUSQR801
https://www.scbt.com/p/s-1-phenyl-2-p-tolyl-ethylamine-30339-30-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3157057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Racemic Acid Mixture Resolving Agent
(R-Acid + S-Acid) (S)-1-(p-Tolyl)ethanamine
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Caption: Figure 2. Mechanism of chiral resolution. High purity of the amine is required to
maximize the solubility difference between the two salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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